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Compound of Interest

Compound Name: GW-870086

Cat. No.: B1672549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive, step-by-step guide for the preparation of GW-
870086 solutions for research applications. GW-870086 is a potent and selective glucocorticoid

receptor agonist with significant anti-inflammatory properties.[1][2][3] Proper solution

preparation is critical for accurate and reproducible experimental results. This guide outlines

the necessary materials, detailed protocols for creating stock and working solutions, and

important storage and handling information. The provided data and methodologies are intended

to support researchers in various fields, including inflammation, immunology, and drug

discovery.

Compound Information and Properties
GW-870086 is a synthetic steroid derivative that acts as a glucocorticoid receptor agonist.[2][4]

It has demonstrated potent anti-inflammatory effects by repressing the release of inflammatory

cytokines.[1]

Table 1: Physicochemical Properties of GW-870086
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Property Value Source

Molecular Formula C₃₁H₃₉F₂NO₆ [4][5][6]

Molecular Weight 559.64 g/mol [3][4][6]

CAS Number 827319-43-7 [4][5]

Appearance Off-white to white solid [6]

Table 2: Solubility of GW-870086

Solvent Solubility Source

DMSO
≥10 mg/mL, ≥10 mM, 11

mg/mL (19.66 mM)
[3][4][5]

Ethanol Slightly soluble (0.1-1 mg/mL) [5]

Methanol Slightly soluble (0.1-1 mg/mL) [5]

Experimental Protocols
Materials and Equipment

GW-870086 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile cell culture medium (e.g., DMEM) or appropriate vehicle for in vivo studies

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of GW-870086 in DMSO.

This is a common starting concentration for subsequent dilutions.

Step 1: Weighing the Compound Accurately weigh the desired amount of GW-870086 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 5.596 mg of GW-870086.

Step 2: Dissolving in DMSO Add the appropriate volume of sterile DMSO to the weighed GW-
870086 powder. For the example above, add 1 mL of DMSO.

Step 3: Ensuring Complete Dissolution Vortex the solution thoroughly until the powder is

completely dissolved. If necessary, sonication can be used to aid dissolution.[3] Visually inspect

the solution to ensure there are no visible particles.

Step 4: Aliquoting and Storage To avoid repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes.[2] Store the aliquots as

recommended in Table 3.

Table 3: Storage and Stability of GW-870086 Solutions

Form
Storage
Temperature

Stability Source

Powder -20°C ≥ 4 years [5][6]

In DMSO -80°C 6 months - 1 year [2][3][4]

In DMSO -20°C 1 month [2][4]

Preparation of Working Solutions
The final concentration of GW-870086 will depend on the specific experimental requirements.

The following is a general protocol for diluting the 10 mM DMSO stock solution into a cell

culture medium.

Step 1: Determine Final Concentration Decide on the final concentration of GW-870086
required for your experiment. For example, if the desired final concentration is 100 nM.
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Step 2: Serial Dilution (if necessary) It is recommended to perform a serial dilution to achieve

low nanomolar concentrations accurately. For example, first, dilute the 10 mM stock solution

1:100 in sterile cell culture medium to create an intermediate solution of 100 µM. Then, dilute

this intermediate solution 1:1000 in the final volume of cell culture medium to achieve the final

concentration of 100 nM.

Step 3: Final Dilution Add the calculated volume of the stock or intermediate solution to the final

volume of cell culture medium. Mix thoroughly by gentle inversion or pipetting. Ensure the final

concentration of DMSO is kept low (typically <0.1%) to avoid solvent-induced cellular toxicity.

Step 4: Use Immediately It is recommended to prepare fresh working solutions for each

experiment and use them immediately.

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Working Solution Preparation

Weigh GW-870086
Powder

Add Sterile
DMSO

Vortex/Sonicate to
Completely Dissolve

Aliquot into
Single-Use Vials Store at -80°C Thaw Stock

Aliquot
Dilute in Culture
Medium/Vehicle Mix Thoroughly Use in Experiment

Immediately

GW-870086

Glucocorticoid
Receptor (GR)

Agonist

NF-κB

Inhibits
Transcriptional Activity

Anti-inflammatory
Effect

Leads to

Inflammatory Cytokine
Release (e.g., IL-6)

Promotes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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